Cas no 312619-48-0 (2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-)

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- structure
312619-48-0 structure
Product Name:2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
CAS No:312619-48-0
MF:C11H6F6O2
MW:284.154564380646
MDL:MFCD00799486
CID:300790
PubChem ID:6057892
Update Time:2025-04-19

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
    • 2,5-Bis(trifluoromethyl)cinnamic acid
    • TRANS-2 5-BIS(TRIFLUOROMETHYL)CINNAMIC
    • 2,4-DICHLORO-5-NITROPHENYLISOPROPYL ETHER
    • TRANS-2,5-BIS(TRIFLUOROMETHYL)CINNAMIC A
    • (2E)-3-[2,5-Bis(trifluoromethyl)phenyl]-2-propenoic acid
    • TRANS-2,5-BIS-(TRIFLUOROMETHYL)CINNAMIC ACID
    • J-018311
    • 312619-48-0
    • (E)-3-[2,5-bis(trifluoromethyl)phenyl]prop-2-enoic acid
    • MSTZFZJTSGSPPB-DAFODLJHSA-N
    • DTXSID501199588
    • 2,5-BIS(TRIFLUOROMETHYL)CINNAMICACID
    • JS-4824
    • AKOS005258869
    • (2E)-3-[2,5-BIS(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
    • trans-2,5-Bis(trifluoromethyl)cinnamic acid
    • SCHEMBL4325950
    • MFCD00799486
    • SCHEMBL4325947
    • MDL: MFCD00799486
    • Inchi: 1S/C11H6F6O2/c12-10(13,14)7-2-3-8(11(15,16)17)6(5-7)1-4-9(18)19/h1-5H,(H,18,19)/b4-1+
    • InChI Key: MSTZFZJTSGSPPB-DAFODLJHSA-N
    • SMILES: FC(C1C=CC(C(F)(F)F)=CC=1/C=C/C(=O)O)(F)F

Computed Properties

  • Exact Mass: 284.02700
  • Monoisotopic Mass: 284.02719840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 153-156 °C(lit.)
  • Boiling Point: 287.8±35.0 °C at 760 mmHg
  • Flash Point: 127.9±25.9 °C
  • Refractive Index: 1.47
  • PSA: 37.30000
  • LogP: 3.82200
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Security Information

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015016006-250mg
2,5-Bis(trifluoromethyl)cinnamic acid
312619-48-0 97%
250mg
$504.00 2023-09-02
Alichem
A015016006-500mg
2,5-Bis(trifluoromethyl)cinnamic acid
312619-48-0 97%
500mg
$855.75 2023-09-02
Alichem
A015016006-1g
2,5-Bis(trifluoromethyl)cinnamic acid
312619-48-0 97%
1g
$1579.40 2023-09-02
abcr
AB263888-1 g
2,5-Bis(trifluoromethyl)cinnamic acid; 95%
312619-48-0
1g
€193.10 2022-09-01
abcr
AB263888-5 g
2,5-Bis(trifluoromethyl)cinnamic acid; 95%
312619-48-0
5g
€647.00 2022-09-01
Apollo Scientific
PC302224-1g
2,5-Bis(trifluoromethyl)cinnamic acid
312619-48-0 97%
1g
£86.00 2023-09-02
Apollo Scientific
PC302224-5g
2,5-Bis(trifluoromethyl)cinnamic acid
312619-48-0 97%
5g
£341.00 2023-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-237175-1 g
trans-2,5-Bis(trifluoromethyl)cinnamic acid,
312619-48-0
1g
¥173.00 2023-07-11
abcr
AB263888-1g
2,5-Bis(trifluoromethyl)cinnamic acid, 95%; .
312619-48-0 95%
1g
€193.10 2024-04-17
abcr
AB263888-5g
2,5-Bis(trifluoromethyl)cinnamic acid, 95%; .
312619-48-0 95%
5g
€647.00 2024-04-17

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